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Introduction

DRAQS5 is a far-red fluorescent DNA dye that offers a versatile solution for cell cycle analysis in
fixed cells.[1][2] As a cell-permeant anthraquinone, it intercalates with double-stranded DNA
(dsDNA) stoichiometrically, allowing for the quantification of DNA content and the determination
of cell cycle phases (G0/G1, S, and G2/M).[1][2][3] Its key advantage lies in its far-red emission
spectrum, which minimizes spectral overlap with common fluorophores like GFP, FITC, and R-
PE, making it an ideal choice for multiplexing and multiparameter flow cytometry.[1][2][3] This
feature is particularly beneficial when combining cell cycle analysis with immunophenotyping to
study specific cell subpopulations. DRAQS5 is compatible with various fixation methods,
including ethanol and formaldehyde, and does not require RNase treatment, simplifying
staining protocols.[1][3]

Key Features and Advantages of DRAQ5

» Far-Red Emission: Minimizes spectral overlap with other fluorophores, enabling
multiparameter analysis.[1][2][3]
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» Stoichiometric DNA Staining: Allows for accurate quantification of DNA content for cell cycle
analysis.[1][2]

o Compatibility: Works with both live and fixed cells and is compatible with common fixation
methods.[1][2]

* No RNase Treatment Required: Simplifies the staining protocol and reduces sample
processing time.[1][3]

High Cell Permeability: Rapidly stains the nuclei of cells.[1]

Spectral Properties

DRAQ5 can be excited by a range of lasers, with excitation maxima at approximately 600 nm
and 646 nm.[2] While it can be sub-optimally excited by a 488 nm laser, it is most efficiently
excited by red lasers (e.g., 633 nm or 647 nm).[2] The emission maximum is approximately 681
nm when free and shifts to around 697 nm when bound to dsDNA.[2]

Property Wavelength (nm)
Excitation Maxima 600 / 646
Emission Maximum (dsDNA-bound) 697

Quantitative Data Summary

Studies have shown that cell cycle analysis using DRAQS5 provides results comparable to those
obtained with the widely used DNA stain, Propidium lodide (PI). While one study on
hematolymphoid cells found no significant difference in the percentage of cells in the S-phase
between the two dyes, it did note a slightly larger coefficient of variation (CV) for the GO/G1
peak with DRAQ5.[4][5]

Table 1: Comparison of Cell Cycle Analysis with DRAQ5 and Propidium lodide (PI) in
Hematolymphoid Cells
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Parameter DRAQ5 Propidium lodide (PI)
S-Phase (%) No significant difference No significant difference
GO/G1 Peak CV (%) Slightly higher Slightly lower

Doublets (%) Significantly lower Higher

Data adapted from a study on clinical hematolymphoid samples. The study concluded that
DRAQS5 is a useful tool for the kinetic evaluation of normal and neoplastic hematolymphoid cell
subsets.[4][5]

Experimental Protocols

Here we provide detailed protocols for cell fixation and subsequent DRAQS5 staining for cell
cycle analysis by flow cytometry.

Protocol 1: Ethanol Fixation and DRAQS5 Staining

Ethanol fixation is a common method for preparing cells for cell cycle analysis as it often yields
histograms with high resolution.[6][7]

Materials:

Phosphate-Buffered Saline (PBS)

70-80% ice-cold ethanol

DRAQ5™ (5mM stock solution)

Staining Buffer (e.g., PBS with 1-2% FBS)
Procedure:

o Cell Preparation: Harvest cells and wash once with PBS by centrifugation (e.g., 300-400 x g
for 5 minutes).

» Fixation: Resuspend the cell pellet in 1 ml of ice-cold PBS. While vortexing gently, add 4 ml
of ice-cold 70-80% ethanol dropwise to the cell suspension.
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e |ncubation: Incubate the cells on ice or at -20°C for at least 30 minutes. Cells can be stored
in ethanol at -20°C for an extended period.

» Washing: Wash the cells once with Staining Buffer to remove the ethanol. Centrifuge and
discard the supernatant.

o Staining: Resuspend the cell pellet in Staining Buffer at a concentration of <1 x 1076 cells/ml.
Add DRAQS5 to a final concentration of 5-20 uM.

 Incubation: Incubate at room temperature for 5-15 minutes, protected from light.[6][7]

e Analysis: The cells are now ready for analysis by flow cytometry. No washing step is required
after DRAQS5 staining.[6][7]
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Ethanol Fixation and DRAQ5 Staining Workflow

Protocol 2: Formaldehyde Fixation and DRAQ5 Staining

Formaldehyde fixation is often used when combining cell cycle analysis with
immunofluorescent staining of intracellular or surface antigens.

Materials:

Phosphate-Buffered Saline (PBS)

4% Formaldehyde in PBS

Permeabilization Buffer (e.g., PBS with 0.1% Triton X-100)

DRAQ5™ (5mM stock solution)
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» Staining Buffer (e.g., PBS with 1-2% FBS)

Procedure:

Cell Preparation: Harvest and wash cells as described in Protocol 1.

Fixation: Resuspend the cell pellet in 4% formaldehyde and incubate for 15-30 minutes at
room temperature.[4]

Washing: Wash the cells twice with PBS.

Permeabilization (if required for intracellular targets): Resuspend the cell pellet in
Permeabilization Buffer and incubate for 10-15 minutes at room temperature. Wash once
with Staining Buffer.

(Optional) Antibody Staining: If performing immunophenotyping, proceed with your standard
antibody staining protocol at this stage.

Staining: Resuspend the cell pellet in Staining Buffer at a concentration of <1 x 106 cells/ml.
Add DRAQS5 to a final concentration of 5-20 uM.

Incubation: Incubate for 10-20 minutes at room temperature, protected from light.[4]

Analysis: The cells are now ready for analysis by flow cytometry without a final wash step.
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Formaldehyde Fixation and DRAQS5 Staining Workflow

Data Analysis and Gating Strategy
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A typical gating strategy for cell cycle analysis using DRAQS involves sequential steps to
isolate single, nucleated cells for DNA content analysis.

o Debris Exclusion: Gate on the main cell population using a forward scatter (FSC) versus side
scatter (SSC) plot to exclude debris.

» Doublet Discrimination: Gate on single cells by plotting the area of the DRAQS5 signal (e.g.,
FL-Area) against the height (FL-Height) or width (FL-Width) of the signal. Single cells will
form a diagonal population, while doublets and aggregates will have a higher area for a
given height/width.

o Cell Cycle Histogram: Generate a histogram of the DRAQ5 fluorescence intensity for the
single-cell population. This will show distinct peaks for GO/G1 (2N DNA content) and G2/M
(4N DNA content), with the S phase population in between. Cell cycle analysis software can
then be used to quantify the percentage of cells in each phase.

(Total Cellular Events)

FSC vs. SSC Gate
(Debris Exclusion)

'

[DRAQS—Area vs. DRAQS5-Width Gatej

(Doublet Discrimination)

'

DRAQS5 Histogram
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Gating Strategy for Cell Cycle Analysis

Troubleshooting

Issue

Possible Cause

Suggested Solution

High CV of GO/G1 peak

- Inconsistent staining- High
flow rate on cytometer- Cell

clumping

- Ensure thorough mixing of
cells with DRAQ5.- Use a low
flow rate during acquisition.-
Filter cell suspension before

staining.

No distinct G2/M peak

- Cells are not proliferating-
Insufficient number of events

acquired

- Use a positive control of
actively dividing cells.- Acquire
a sufficient number of events
(e.g., >10,000).

High background fluorescence

- DRAQS5 concentration too

high- Inadequate washing after

- Titrate DRAQ5 concentration
for your cell type.- Ensure

thorough washing steps as per

Loss of signal for other

fluorophores

fixation
the protocol.
- Test different
- Inappropriate fixation/permeabilization

fixation/permeabilization for

the antibody epitope

methods.- Consider staining
for surface markers before

fixation.

Conclusion

DRAQS5 is a reliable and versatile far-red fluorescent dye for cell cycle analysis in fixed cells. Its

compatibility with various fixation methods and its minimal spectral overlap with other common

fluorophores make it an excellent choice for multiparameter flow cytometry experiments,

particularly those involving combined immunophenotyping and cell cycle analysis. The

straightforward staining protocols and the lack of a need for RNase treatment further enhance

its utility in a research setting. By following the detailed protocols and gating strategies outlined

in these application notes, researchers can obtain high-quality, reproducible cell cycle data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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